2-phenyl-N'-(8-quinolinylmethylene)acetohydrazide

• IUPAC Name: 2-phenyl-N-[(E)-quinolin-8-ylmethylideneamino]acetamide
• InChI: InChI=1S/C18H15N3O/c22-17(12-14-6-2-1-3-7-14)21-20-13-16-9-4-8-15-10-5-11-19-18(15)16/h1-11,13H,12H2,(H,21,22)/b20-13+
• InChI Key: IHCNCLPXTFYLEX-DEDYPNTBSA-N
• Canonical SMILES: C1=CC=C(C=C1)CC(=O)NN=CC2=CC=CC3=C2N=CC=C3
• Isomeric SMILES: C1=CC=C(C=C1)CC(=O)N/N=C/C2=CC=CC3=C2N=CC=C3
• Molecular Formula: C18H15N3O
• Molecular Weight: 289.3 g/mol

Description

Synthesis Analysis

The synthesis of 2-phenyl-N'-(8-quinolinylmethylene)acetohydrazide and its derivatives often involves condensation reactions between appropriate hydrazides and aldehydes or ketones. For instance, a related compound, (E)-N'-(5-chloro-2-hydroxybenzylidene)-2-(quinolin-8-yloxy) acetohydrazide, was synthesized through the condensation of 5-chloro-2-hydroxybenzaldehyde with 2-(quinolin-8-yloxy)acetohydrazide in a methanol solution. This method is typical of Schiff base formation, a reaction between an amine and an aldehyde or ketone, resulting in a C=N bond (Li Jia-ming, 2009).

Molecular Structure Analysis

Molecular structure analysis, including X-ray crystallography, has revealed detailed insights into the spatial arrangement of atoms within these molecules. For example, the crystal structure analysis of a related compound showed that the molecule belongs to the orthorhombic space group with specific cell parameters and exhibits a one-dimensional infinite chain structure formed via hydrogen bonding (Li Jia-ming, 2009).

Chemical Reactions and Properties

These compounds can participate in various chemical reactions, primarily due to the reactive nature of the hydrazide group and the potential for further functionalization. For instance, the synthesis and application of new acetohydrazide derivatives as corrosion inhibitors highlight their chemical reactivity and utility in practical applications (M. Yadav et al., 2015).

Physical Properties Analysis

The physical properties, such as solubility, melting point, and crystalline structure, are crucial for understanding the behavior of these compounds under various conditions. While specific data on 2-phenyl-N'-(8-quinolinylmethylene)acetohydrazide might not be directly available, related studies provide insights into the solvate forms, hydrogen bonding, and crystal packing, which are essential for predicting solubility and stability (Jun Tan, 2009).

Chemical Properties Analysis

Chemical properties, such as reactivity with other compounds, stability under various conditions, and potential for further reactions, are fundamental aspects of these compounds. The reactivity is often studied through the synthesis of derivatives and their applications, such as corrosion inhibition, which also showcases their practical utility (M. Yadav et al., 2015).